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Compound of Interest

Compound Name: Calcium nitrate hydrate

Cat. No.: B1591313 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of calcium nitrate hydrate, with a primary focus on the tetrahydrate form (Ca(NO₃)₂·4H₂O).

The information is compiled from various scientific sources to assist researchers, scientists,

and professionals in drug development in understanding the physicochemical characteristics of

this compound. This document presents quantitative data in structured tables, details

experimental methodologies, and includes visualizations of key processes.

Core Thermodynamic Properties
Calcium nitrate exists in several hydrated forms, with the tetrahydrate being the most common

and stable at ambient conditions.[1] Its thermodynamic properties are crucial for applications

ranging from the formulation of cold packs to its use in various chemical syntheses.[1] The

dissolution of calcium nitrate tetrahydrate in water is a notably endothermic process.

Physical and Molar Properties
A summary of the fundamental physical and molar properties of anhydrous and tetrahydrate

forms of calcium nitrate is presented in Table 1.
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Property
Anhydrous Calcium Nitrate
(Ca(NO₃)₂)

Calcium Nitrate
Tetrahydrate
(Ca(NO₃)₂·4H₂O)

Molar Mass 164.088 g/mol [1] 236.15 g/mol [1]

Appearance
Colorless solid (hygroscopic)

[1]

Colorless, hygroscopic, sticky

crystals[1][2]

Density 2.504 g/cm³[1] 1.896 g/cm³[1]

Melting Point 561 °C (1042 °F)[1] 42.7 °C (108.9 °F)[1]

Boiling Point Decomposes[1] 132 °C (270 °F)[1]

Solubility
Calcium nitrate and its tetrahydrate are highly soluble in water. The solubility increases with

temperature, as detailed in Table 2.

Solvent Temperature
Solubility
(Anhydrous)

Solubility
(Tetrahydrate)

Water 0 °C (32 °F) - 1050 g/L[1]

20 °C (68 °F) 1212 g/L[1] 1290 g/L[1]

40 °C (104 °F) 2710 g/L[1] -

100 °C (212 °F) - 3630 g/L[1]

Enthalpy, Entropy, and Heat Capacity
The thermodynamic parameters related to phase transitions and heat absorption are critical for

understanding the energy storage and thermal behavior of calcium nitrate tetrahydrate. These

properties are summarized in Table 3.
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Thermodynamic Property Value Conditions

Enthalpy of Fusion (ΔH_fus) 36.6 ± 0.2 kJ/mol[3][4]
At melting point (317.1 ± 0.3 K)

[3]

Entropy of Fusion (ΔS_fus) 115 ± 1 J/mol·K[3] At melting point[3]

Heat Capacity (C_p) See Table 4 234.15 K to 312.15 K[3][5]

The heat capacity of calcium nitrate tetrahydrate is temperature-dependent. A polynomial

function can be used to express this relationship in the solid phase up to its melting point.[3][5]

Table 4: Temperature Dependency of Heat Capacity of Calcium Nitrate Tetrahydrate[3][5]

The temperature dependency of the heat capacity (Cp) can be expressed by the following

polynomial equation for the temperature range of 234.15 K to 312.15 K:

C_p(T) = a + bT + cT² + ...

For detailed coefficients and the precise polynomial equation, refer to the study by Sádovská et

al. (2016).[3][4]

Dehydration and Thermal Decomposition
The dehydration of calcium nitrate tetrahydrate is a multi-step process, as revealed by

thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).

Dehydration Mechanism
Calcium nitrate tetrahydrate melts at approximately 50 °C.[6][7] The subsequent loss of water

molecules occurs in distinct stages:

Step 1: Release of the first water molecule (1/4 of total water) occurs between 50-150 °C.[6]

[7]

Step 2: Release of the next two water molecules (1/2 of total water) occurs between 160-180

°C.[6][7]

Step 3: The final water molecule (1/4 of total water) is released between 190-220 °C.[6][7]
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The thermal dehydration process starts at approximately 302 K and continues up to about 475

K.[8][9]

Thermal Decomposition of Anhydrous Calcium Nitrate
Following complete dehydration, the resulting anhydrous calcium nitrate remains stable up to

its melting point of around 550-561 °C.[1][6][7] Upon further heating, it decomposes into

calcium oxide (CaO), nitrogen dioxide (NO₂), and oxygen (O₂).[6][7] The decomposition

process is prominent around 580 °C.[6]

Experimental Protocols
The determination of the thermodynamic properties of calcium nitrate hydrate relies on

several key analytical techniques.

Differential Scanning Calorimetry (DSC)
DSC is employed to measure the heat flow associated with phase transitions, such as melting

and dehydration.

Objective: To determine the enthalpy of fusion and the melting point of calcium nitrate

tetrahydrate.

Methodology:

A sample of calcium nitrate tetrahydrate is hermetically sealed in an aluminum pan.

The sample is subjected to a controlled heating program in a DSC instrument.

A common method is continuous heating at a constant rate, for example, 10 K/min, to

determine the enthalpy of fusion.[3]

For heat capacity measurements, a modified stepwise method is often used. This involves

a series of isothermal and heating steps (e.g., 2-minute isotherm followed by a 10 K

heating step at 5 K/min, and then a 1-minute isotherm).[5]

The heat flow into the sample is measured relative to an empty reference pan.
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The melting point is determined as the onset temperature of the melting endotherm.[3] The

enthalpy of fusion is calculated from the area of the melting peak.

Thermogravimetric Analysis (TGA)
TGA is used to quantify the mass changes of a sample as a function of temperature, providing

detailed information about dehydration and decomposition processes.

Objective: To determine the stoichiometry of hydration and the temperature ranges of

dehydration and decomposition.

Methodology:

A precise amount of calcium nitrate tetrahydrate is placed in a TGA sample pan.

The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere

(e.g., nitrogen or air).[10]

The mass of the sample is continuously monitored as the temperature increases.

The resulting TGA curve plots mass percentage against temperature, revealing the distinct

steps of water loss and subsequent decomposition.

Coupling the TGA with a mass spectrometer (MS) or Fourier-transform infrared

spectroscopy (FTIR) allows for the identification of the evolved gases (e.g., H₂O, NO₂, O₂).

[6]

Visualizations
Dehydration Pathway of Calcium Nitrate Tetrahydrate
The following diagram illustrates the stepwise dehydration process of calcium nitrate

tetrahydrate as determined by thermal analysis.

Ca(NO₃)₂·4H₂O (solid) Melting (~50 °C)+ Heat Dehydration Step 1
(50-150 °C)

- 1 H₂O Dehydration Step 2
(160-180 °C)

- 2 H₂O Dehydration Step 3
(190-220 °C)

- 1 H₂O
Ca(NO₃)₂ (anhydrous)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.researchgate.net/publication/284799522_Calorimetric_study_of_calcium_nitrate_tetrahydrate_and_magnesium_nitrate_hexahydrate
https://www.researchgate.net/publication/363023355_Thermal_decomposition_paths_of_calcium_nitrate_tetrahydrate_and_calcium_nitrite
https://colab.ws/articles/10.1016%2FJ.TCA.2022.179264
https://www.benchchem.com/product/b1591313?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Stepwise dehydration of calcium nitrate tetrahydrate.

Experimental Workflow for Thermodynamic
Characterization
This diagram outlines the typical experimental workflow for characterizing the thermodynamic

properties of a hydrated salt like calcium nitrate tetrahydrate.

Sample: Calcium Nitrate Tetrahydrate

Differential Scanning Calorimetry (DSC) Thermogravimetric Analysis (TGA)

Melting Point
Enthalpy of Fusion

Heat Capacity

Dehydration Stoichiometry
Decomposition Temperatures

Data Analysis and Interpretation

Thermodynamic Properties Report

Click to download full resolution via product page

Caption: Workflow for thermodynamic analysis of calcium nitrate hydrate.

Note on Signaling Pathways: The request for information on signaling pathways related to

calcium nitrate hydrate in the context of drug development did not yield relevant results. As

an inorganic salt, its primary applications are not in modulating biological signaling pathways in

the manner of typical pharmaceutical compounds. Its relevance in a pharmaceutical context
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might be as an excipient or in specific formulations where its physicochemical properties are

leveraged.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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